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Compound of Interest

1-Hexanol, 3,3,4,4,5,5,6,6,6-
Compound Name:
nonafluoro-

An In-depth Technical Guide to the Material Safety Data for CAS 2043-47-2 Chemical Identity:
1H,1H,2H,2H-Perfluorohexan-1-ol

For professionals in research, scientific, and drug development fields, a thorough
understanding of the safety and toxicological profile of chemical compounds is paramount. This
technical guide provides a comprehensive overview of the material safety data for CAS number
2043-47-2, chemically identified as 1H,1H,2H,2H-Perfluorohexan-1-ol, also referred to as
3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexanol.

Chemical and Physical Properties

The physical and chemical properties of 1H,1H,2H,2H-Perfluorohexan-1-ol have been
compiled from various sources. The following table summarizes the key quantitative data.
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Property Value Source(s)
Molecular Formula C6H5F90 [1]
Molecular Weight 264.09 g/mol [1][2]
Appearance Colorless liquid [3]

Boiling Point 140-143 °C [21[31[41[5]
Melting Point -58 °C [6]

Flash Point 73 °C (163.4 °F) - closed cup [2][3][6]
Density 1.590 g/mL at 25 °C [21[3][4][6]
Refractive Index 1.3129 - 1.314 at 20 °C [2][6]
Vapor Pressure 12.9 mmHg at 25°C [1]

Toxicological Data

The acute toxicological data for 1H,1H,2H,2H-Perfluorohexan-1-ol is limited in the public
domain. The most consistently reported value is the oral LD50 in rats.

Test Species Route Value Source(s)

LD50 Rat Oral >1000 mg/kg [7]

Hazard Identification and GHS Classification

Based on available Safety Data Sheets, 1H,1H,2H,2H-Perfluorohexan-1-ol is classified under
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Hazard Category Signal Word Hazard Statement

H227: Combustible

Flammable Liquids Category 4 Warning o
liquid
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye lrritation eye irritation
Specific Target Organ
Toxicity - Single ] H335: May cause
] Category 3 Warning ) o
Exposure (Respiratory respiratory irritation

Tract Irritation)

The GHS classification provides a clear and standardized way to communicate the hazards
associated with this chemical. The following diagram illustrates the GHS hazard communication
elements for this substance.
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GHS Hazard Classification for CAS 2043-47-2
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Experimental Protocols

Detailed experimental protocols for the toxicological and physical properties of this specific
substance are not publicly available. However, standardized methods, such as those
established by the Organisation for Economic Co-operation and Development (OECD), are
typically followed.

Acute Oral Toxicity - LD50 Determination (OECD 423)

The reported oral LD50 value for rats was likely determined using a method similar to the
OECD Test Guideline 423 (Acute Toxic Class Method). This method is a stepwise procedure
with the use of a limited number of animals.

Methodology Overview:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

e Housing and Fasting: Animals are caged and fasted (food, but not water) overnight prior to
dosing.

o Dose Administration: The substance is administered in a single dose by gavage using a
stomach tube. The volume administered is kept as low as possible.

o Stepwise Dosing: The procedure starts with a dose from one of four fixed levels (5, 50, 300,
and 2000 mg/kg body weight). The outcome of dosing at one level determines the next step.

» Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Body weight is recorded weekly.

o Necropsy: All animals are subjected to gross necropsy at the end of the observation period.

o Classification: The substance is classified into one of the GHS categories based on the
number of mortalities at one or more dose levels.

The following diagram illustrates a generalized workflow for an acute oral toxicity study
following the principles of OECD 423.
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Generalized Workflow for OECD 423 Acute Oral Toxicity Test
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First Aid and Emergency Procedures

In case of exposure to 1H,1H,2H,2H-Perfluorohexan-1-ol, the following first aid measures are
recommended][3]:

 Inhalation: Move the person to fresh air.
o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

o Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to
do.

 Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.

For firefighting, use dry sand, dry chemical, or alcohol-resistant foam.[3] Vapors are heavier
than air and may form explosive mixtures with air upon intense heating.[3]

Handling and Storage

« Handling: Wear protective gloves, protective clothing, eye protection, and face protection.[3]
Keep away from heat, sparks, open flames, and hot surfaces.[3]

o Storage: Store in a well-ventilated place.[3] Keep the container tightly closed and cool.[3]

This technical guide provides a consolidated overview of the material safety data for CAS
2043-47-2, intended for a scientific audience. For detailed and legally binding safety
information, always refer to the most current Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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